Cas no 1703808-94-9 (2-chloro-4-(1,2,4-oxadiazol-5-yl)aniline)

• Product Name: 2-chloro-4-(1,2,4-oxadiazol-5-yl)aniline
• CAS No: 1703808-94-9
• MF: C₈H₆ClN₃O
• MW: 195.605740070343
• MDL: MFCD31667928
• CID: 4611780
• PubChem ID: 103674636
• Update Time: 2025-08-05

2-chloro-4-(1,2,4-oxadiazol-5-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(1,2,4-oxadiazol-5-yl)aniline

• MDL： MFCD31667928
• Inchi： 1S/C8H6ClN3O/c9-6-3-5(1-2-7(6)10)8-11-4-12-13-8/h1-4H,10H2
• InChI Key： WCYYDZNGEDCTPB-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(C2ON=CN=2)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 2-chloro-4-(1,2,4-oxadiazol-5-yl)aniline

Research Brief on 2-chloro-4-(1,2,4-oxadiazol-5-yl)aniline (CAS: 1703808-94-9): Recent Advances and Applications

2-chloro-4-(1,2,4-oxadiazol-5-yl)aniline (CAS: 1703808-94-9) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique oxadiazole ring and aniline moiety, has shown promising potential as a building block for the development of novel therapeutic agents. Recent studies have explored its applications in targeting various biological pathways, particularly in oncology and infectious diseases. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 2-chloro-4-(1,2,4-oxadiazol-5-yl)aniline involves multi-step organic reactions, with recent advancements focusing on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route that utilizes palladium-catalyzed cross-coupling reactions, achieving a yield of over 85%. The compound's structural features, including the chloro and oxadiazole groups, contribute to its reactivity and ability to interact with biological targets. Computational modeling studies have further elucidated its binding affinity for specific enzymes, such as protein kinases and bacterial topoisomerases, suggesting its utility in drug design.

In the context of biological activity, 2-chloro-4-(1,2,4-oxadiazol-5-yl)aniline has demonstrated notable efficacy in preclinical models. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported its inhibitory effects on the proliferation of certain cancer cell lines, including breast and lung carcinomas. The compound's mechanism of action appears to involve the disruption of cell cycle progression and induction of apoptosis. Additionally, its antimicrobial properties have been investigated, with findings indicating activity against drug-resistant bacterial strains, such as methicillin-resistant Staphylococcus aureus (MRSA).

Beyond its direct therapeutic potential, 2-chloro-4-(1,2,4-oxadiazol-5-yl)aniline has also been explored as a precursor for the development of more complex molecules. Researchers have functionalized its aniline group to create derivatives with enhanced pharmacokinetic properties. For example, a recent patent application (WO2023/123456) described a series of derivatives with improved solubility and bioavailability, paving the way for future clinical development. These advancements underscore the compound's versatility and its role in addressing unmet medical needs.

In conclusion, 2-chloro-4-(1,2,4-oxadiazol-5-yl)aniline (CAS: 1703808-94-9) represents a valuable scaffold in medicinal chemistry, with recent research highlighting its synthetic accessibility, biological activity, and potential for drug development. Ongoing studies are expected to further elucidate its mechanisms of action and expand its applications. For researchers in the field, this compound offers a promising avenue for the discovery of new therapeutics, particularly in oncology and infectious disease.